![molecular formula C14H18O2 B2617740 [3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol CAS No. 2287300-81-4](/img/structure/B2617740.png)
[3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. 1.1]pentanyl]methanol.
Mechanism of Action
The mechanism of action of [3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways involved in inflammation, pain, and cancer.
Biochemical and Physiological Effects
Studies have shown that this compound has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines, as well as inhibiting the activation of NF-κB, a transcription factor involved in the inflammatory response. It also has analgesic effects by reducing pain sensitivity through the modulation of opioid receptors. Additionally, it has been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.
Advantages and Limitations for Lab Experiments
One advantage of [3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is its relatively simple synthesis method. It also has a high yield and purity, which makes it suitable for use in lab experiments. However, one limitation is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the research on [3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol. One area of interest is its potential as a novel anti-inflammatory and analgesic agent for the treatment of chronic pain and inflammatory disorders. Another area of interest is its potential as an anti-cancer agent, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to elucidate the exact mechanism of action and to optimize its pharmacokinetic properties for clinical use.
Conclusion
In conclusion, this compound is a chemical compound that has been studied for its potential therapeutic properties. Its anti-inflammatory, analgesic, and anti-cancer effects make it a promising candidate for further research and development. However, more studies are needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties for clinical use.
Synthesis Methods
The synthesis of [3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol involves the reaction of 4-methoxy-2-methylbenzaldehyde with bicyclo[1.1.1]pentan-1-ol in the presence of a Lewis acid catalyst. The resulting product is a white solid that can be purified through recrystallization.
Scientific Research Applications
[3-(4-Methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been studied for its potential therapeutic properties. In particular, it has been investigated for its anti-inflammatory, analgesic, and anti-cancer effects.
properties
IUPAC Name |
[3-(4-methoxy-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O2/c1-10-5-11(16-2)3-4-12(10)14-6-13(7-14,8-14)9-15/h3-5,15H,6-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXTGOASTIHXWRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)C23CC(C2)(C3)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.